Prazocillin
Prazocillin
Brand Name:
Vulcanchem
CAS No.:
15949-72-1
VCID:
VC0093438
InChI:
InChI=1S/C19H18Cl2N4O4S/c1-8-7-22-25(13-9(20)5-4-6-10(13)21)12(8)15(26)23-11-16(27)24-14(18(28)29)19(2,3)30-17(11)24/h4-7,11,14,17H,1-3H3,(H,23,26)(H,28,29)/t11-,14+,17-/m1/s1
SMILES:
CC1=C(N(N=C1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O
Molecular Formula:
C19H18Cl2N4O4S
Molecular Weight:
469.3 g/mol
Prazocillin
CAS No.: 15949-72-1
Main Products
VCID: VC0093438
Molecular Formula: C19H18Cl2N4O4S
Molecular Weight: 469.3 g/mol
| CAS No. | 15949-72-1 |
|---|---|
| Product Name | Prazocillin |
| Molecular Formula | C19H18Cl2N4O4S |
| Molecular Weight | 469.3 g/mol |
| IUPAC Name | (2S,5R,6R)-6-[[2-(2,6-dichlorophenyl)-4-methylpyrazole-3-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H18Cl2N4O4S/c1-8-7-22-25(13-9(20)5-4-6-10(13)21)12(8)15(26)23-11-16(27)24-14(18(28)29)19(2,3)30-17(11)24/h4-7,11,14,17H,1-3H3,(H,23,26)(H,28,29)/t11-,14+,17-/m1/s1 |
| Standard InChIKey | XRCKXULNIUSXFZ-HYSWKAIVSA-N |
| Isomeric SMILES | CC1=C(N(N=C1)C2=C(C=CC=C2Cl)Cl)C(=O)N[C@H]3[C@@H]4N(C3=O)[C@H](C(S4)(C)C)C(=O)O |
| SMILES | CC1=C(N(N=C1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O |
| Canonical SMILES | CC1=C(N(N=C1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O |
| Synonyms | 1-(2,6-dichlorophenyl)-4-methyl-5-pyrazolylpenicillin prazocillin prazocillin, sodium salt, (2S-(2alpha,5alpha,6beta))-isomer pyrazocillin, F75 |
| PubChem Compound | 65622 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume